3-Hydroxy-2-methoxy-1,2-diphenylpropan-1-one

• CAS No.: 29598-63-8
• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol
• IUPAC Name: 3-hydroxy-2-methoxy-1,2-diphenylpropan-1-one
• InChI: InChI=1S/C16H16O3/c1-19-16(12-17,14-10-6-3-7-11-14)15(18)13-8-4-2-5-9-13/h2-11,17H,12H2,1H3
• InChI Key: DDLXBFDBKPCGQK-UHFFFAOYSA-N
• Canonical SMILES: COC(CO)(C1=CC=CC=C1)C(=O)C2=CC=CC=C2

Description

3-Hydroxy-2-methoxy-1,2-diphenylpropan-1-one is a useful research compound. Its molecular formula is C16H16O3 and its molecular weight is 256.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium hydroxide 0.4 g was dissolved in ethanol 5 mL and dimethyl sulfoxide 200 mL was further added to obtain a solution. Benzoin methyl ether 30 g (0.13 mol) was dissolved in the solution and paraformaldehyde 5 g (0.16 mol) was added and reacted at 40° C. for 3 hours under nitrogen current. After that, the reaction product was cooled to a room temperature and neutralized with a dilute hydrochloric acid and then saturated salt water 120 mL was added. The solution was extracted by ethyl acetate and the extracted liquid was washed with saturated salt water three times. The washed product was dried and concentrated by anhydrous magnesium sulfate and recrystallized by diethyl ether. α-methylol benzoin methyl ether (MBME) was obtained in such a manner.